Cas no 672950-05-9 (5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline)

• Product Name: 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline
• CAS No: 672950-05-9
• MF: C₁₃H₈Cl₂N₂OS
• MW: 311.186419487
• CID: 5695803
• PubChem ID: 3604297
• Update Time: 2025-10-12

5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• CHEMBL1360698
• SMR000335731
• 2-chloro-5-[(5-chloroquinolin-8-yl)oxymethyl]-1,3-thiazole
• AKOS005094243
• 5R-0680
• 672950-05-9
• Oprea1_656807
• MLS000706894
• DTXSID601324651
• 5-chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline
• HMS2701I08
• Quinoline, 5-chloro-8-[(2-chloro-5-thiazolyl)methoxy]-
• 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline

• Inchi： 1S/C13H8Cl2N2OS/c14-10-3-4-11(12-9(10)2-1-5-16-12)18-7-8-6-17-13(15)19-8/h1-6H,7H2
• InChI Key： RDKQZRYXHDFWBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)OCC1=CN=C(S1)Cl

Computed Properties

• Exact Mass: 309.9734394g/mol
• Monoisotopic Mass: 309.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 497.2±55.0 °C(Predicted)
• pka: 1.98±0.29(Predicted)

Additional information on 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline

Introduction to 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline (CAS No. 672950-05-9)

5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline, identified by its Chemical Abstracts Service (CAS) number 672950-05-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the quinoline scaffold, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including a chloro substituent on the quinoline ring and a 2-chloro-1,3-thiazol-5-ylmethoxy moiety, suggests a rich chemical space for interaction with biological targets.

The quinoline core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a chloro group at the 5-position of the quinoline ring can modulate electronic and steric properties, influencing binding affinity and selectivity. Additionally, the 2-chloro-1,3-thiazol-5-ylmethoxy substituent adds another layer of complexity, potentially enhancing solubility and bioavailability while interacting with specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline scaffold may interact with protein targets involved in cancer pathways. For instance, preliminary virtual screening has suggested potential binding to kinases and transcription factors, which are critical in regulating cell proliferation and differentiation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising activity against certain cancer cell lines, particularly those overexpressing specific kinases. The chloro and thiazol moieties are believed to play a role in stabilizing interactions with these targets by forming hydrogen bonds or participating in hydrophobic interactions. Furthermore, the methoxy group may facilitate metabolic stability by preventing rapid degradation in vivo.

The synthesis of 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the 2-chloro-1,3-thiazol-5-ylmethoxy group and subsequent functionalization at the 5-position of the quinoline ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

From a medicinal chemistry perspective, analogs of this compound have been designed to improve pharmacokinetic properties while maintaining biological activity. Structural modifications aimed at enhancing solubility, reducing toxicity, and prolonging half-life are ongoing areas of research. The use of high-throughput screening (HTS) platforms has accelerated the identification of lead compounds for further optimization.

Future directions in the study of 5-Chloro-8-[(2-chloro-1,3-thiazol-5-yl)methoxy]quinoline include exploring its mechanism of action in detail. Understanding how this compound interacts with cellular machinery at a molecular level will provide insights into its therapeutic potential. Additionally, preclinical studies are necessary to assess its safety profile and efficacy in animal models before moving to human trials.

The integration of machine learning models has also shown promise in predicting biological activities and optimizing drug candidates. By leveraging large datasets containing experimentally derived bioactivity data, researchers can identify structural features that correlate with desired outcomes. This approach has already been applied to quinoline derivatives, leading to the discovery of novel therapeutic agents.

The versatility of the quinoline scaffold makes it an attractive platform for drug discovery. Its ability to modulate various biological pathways has led to its widespread use in developing treatments for infectious diseases and cancers. The introduction of novel substituents like the 2-chloro-1,3-thiazol-5-ylylmethoxy group expands this chemical space further, offering opportunities for innovation.

In conclusion,5-Chloro-8-[ (2-chloro -1 ,3 -thiazol -5 -yl)methoxy]quinoline (CAS No .672950 -05 -9) represents a promising candidate for further investigation in pharmaceutical research . Its unique structural features , combined with emerging computational tools , position it as a valuable compound for developing new therapeutics . Continued exploration into its biological activities and synthetic pathways will likely yield significant advancements in medicine .